Cas no 153813-15-1 (1-(4-(3,5-dimethyl-1H-pyrazol-1-yl)phenyl)ethan-1-one)

• Product Name: 1-(4-(3,5-dimethyl-1H-pyrazol-1-yl)phenyl)ethan-1-one
• CAS No: 153813-15-1
• MF: C₁₃H₁₄N₂O
• MW: 214.263062953949
• CID: 2103444
• PubChem ID: 16640549
• Update Time: 2025-06-08

1-(4-(3,5-dimethyl-1H-pyrazol-1-yl)phenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-(3,5-dimethyl-1H-pyrazol-1-yl)phenyl)ethanone
• 1-[4-(3,5-dimethylpyrazol-1-yl)phenyl]ethanone
• 1-(4-(3,5-dimethyl-1H-pyrazol-1-yl)phenyl)ethan-1-one
• F1967-3244
• AKOS000220930
• EN300-1225083
• 153813-15-1
• DA-09916
• CS-0447067
• 1-[4-(3,5-dimethyl-1H-pyrazol-1-yl)phenyl]ethan-1-one
• A1-02076
• SCHEMBL3502891

• Inchi： 1S/C13H14N2O/c1-9-8-10(2)15(14-9)13-6-4-12(5-7-13)11(3)16/h4-8H,1-3H3
• InChI Key： UXDNEPLQPGLYHW-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CC(=CC=1)N1C(C)=CC(C)=N1

Computed Properties

• Exact Mass: 214.110613074Da
• Monoisotopic Mass: 214.110613074Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 34.9Ų

Additional information on 1-(4-(3,5-dimethyl-1H-pyrazol-1-yl)phenyl)ethan-1-one

Chemical Profile of 1-(4-(3,5-dimethyl-1H-pyrazol-1-yl)phenyl)ethan-1-one (CAS No. 153813-15-1)

1-(4-(3,5-dimethyl-1H-pyrazol-1-yl)phenyl)ethan-1-one, identified by its Chemical Abstracts Service registry number CAS No. 153813-15-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a complex aromatic structure, has garnered attention due to its potential applications in drug discovery and development. The presence of a 3,5-dimethyl-1H-pyrazol moiety and a phenyl group linked through an ethanone bridge suggests a high degree of structural complexity, which may contribute to unique pharmacological properties.

The compound’s molecular framework is characterized by a rigid system of heterocyclic and aromatic rings, which often serves as a scaffold for designing biologically active molecules. The 3,5-dimethyl-1H-pyrazol ring is known for its stability and ability to interact with biological targets through hydrogen bonding or π-stacking interactions. This feature makes it a valuable component in the development of small-molecule inhibitors or modulators. Furthermore, the phenyl group enhances the lipophilicity of the molecule, potentially improving its membrane permeability—a critical factor for oral bioavailability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding modes of such compounds with greater precision. Studies indicate that molecules containing the 3,5-dimethyl-1H-pyrazol core exhibit promising interactions with enzymes and receptors involved in metabolic pathways. For instance, derivatives of this scaffold have been investigated for their potential in modulating enzymes like kinases or phosphodiesterases, which are pivotal in cellular signaling pathways. The ethanone linkage in 1-(4-(3,5-dimethyl-1H-pyrazol-1-yl)phenyl)ethan-1-one provides a flexible hinge region that can be fine-tuned to optimize binding affinity.

In the context of drug discovery, the synthesis of this compound involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. The 3,5-dimethyl-1H-pyrazol ring is typically introduced via condensation reactions between hydrazine derivatives and α-haloketones or aldehydes. Subsequent functionalization of the phenyl ring can be achieved through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, allowing for the introduction of diverse substituents that may enhance pharmacological activity.

One of the most intriguing aspects of 1-(4-(3,5-dimethyl-1H-pyrazol-1-yl)phenyl)ethan-1-one is its potential role in developing treatments for neurological and inflammatory disorders. Preclinical studies have suggested that analogs of this compound may exhibit neuroprotective effects by modulating neurotransmitter release or inhibiting inflammatory cascades. The 3,5-dimethyl-1H-pyrazol moiety’s ability to interact with metal ions has also been explored as a strategy for designing metal chelators, which are useful in treating metal toxicity or enhancing therapeutic efficacy.

The compound’s structural features also make it an attractive candidate for developing photoactive molecules. The combination of an aromatic system and an electron-withdrawing carbonyl group can lead to interesting photophysical properties. Researchers have been investigating such molecules for applications in photodynamic therapy or as photoswitchable tools in cellular studies. The 4-(3,5-dimethyl-1H-pyrazol) substituent on the phenyl ring can influence electronic transitions and excited-state dynamics, making it possible to tailor light-responsive behaviors.

From a synthetic chemistry perspective, 1-(4-(3,5-dimethyl-1H-pyrazol-1-yl)phenyl)ethan-1-one represents an excellent example of how functionalized heterocycles can be integrated into complex molecular architectures. The challenges associated with its synthesis highlight the importance of advanced synthetic methodologies in medicinal chemistry. Techniques such as transition-metal-catalyzed reactions and flow chemistry have been instrumental in streamlining the preparation process while maintaining high yields and purity standards.

The pharmacokinetic profile of this compound is another area of active investigation. Studies using computational models have predicted that modifications to the phenyl ring or the ethanone moiety could enhance metabolic stability or reduce clearance rates. These predictions are supported by experimental data showing that small changes in molecular structure can significantly impact drug disposition parameters. Such insights are crucial for optimizing lead compounds into viable drug candidates.

In conclusion, 1-(4-(3,5-dimethyl-1H-pyrazol)phenyl)ethanone (CAS No. 153813-15) stands as a promising entity in pharmaceutical research due to its unique structural features and potential biological activities. Its synthesis presents both challenges and opportunities for chemists seeking to develop novel therapeutic agents. As research continues to uncover new applications for this compound, further exploration into its pharmacological properties and synthetic derivatives will undoubtedly contribute to advancements in drug discovery.